827-21-4

Sodium m-Xylene-4-sulfonate

Usually In Stock

• CAS RN:
• 827-21-4

• Formula:
• C8H9NaO3S

• InChI:
• InChI=1S/C8H10O3S.Na/c1-6-3-4-8(7(2)5-6)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);/q;+1/p-1

• InChIKey:
• GJQXYSKWRDJNAJ-UHFFFAOYSA-M

• Sodium m-Xylene-4-sulfonate is a useful research compound. Its molecular formula is C8H9NaO3S and its molecular weight is 208.21 g/mol. The purity is usually 95%.

Quizartinib dihydrochloride

• CAS RN:
• 1132827-21-4

• Formula:
• C29H34Cl2N6O4S

• InChI:
• InChI=1S/C29H32N6O4S.2ClH/c1-29(2,3)25-17-26(33-39-25)32-27(36)30-20-6-4-19(5-7-20)22-18-35-23-9-8-21(16-24(23)40-28(35)31-22)38-15-12-34-10-13-37-14-11-34;;/h4-9,16-18H,10-15H2,1-3H3,(H2,30,32,33,36);2*1H

• InChIKey:
• CVWXJKQAOSCOAB-UHFFFAOYSA-N

• Quizartinib is an orally available small molecule with potential antineoplastic activity. Quizartinib selectively inhibits class III receptor tyrosine kinases, including FMS-related tyrosine kinase 3 (FLT3/STK1), colony-stimulating factor 1 receptor (CSF1R/FMS), stem cell factor receptor (SCFR/KIT), and platelet derived growth factor receptors (PDGFRs), resulting in inhibition of ligand-independent leukemic cell proliferation and apoptosis. Mutations in FLT3, resulting in constitutive activation, are the most frequent genetic alterations in acute myeloid leukemia (AML) and occur in approximately one-third of AML cases.
  Quizartinib is a member of the class of phenylureas that is urea in which one of the amino groups has been substituted by a 5-tert-butyl-1,2-oxazol-3-yl group while the other has been substituted by a phenyl group substituted at the para- position by an imid...